Cas no 868970-01-8 (N-benzyl-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868970-01-8
• MF: C₁₉H₁₆N₆OS
• MW: 376.434941291809
• CID: 6553883
• Update Time: 2025-05-20

N-benzyl-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-benzyl-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• Inchi： 1S/C19H16N6OS/c26-17(21-12-14-4-2-1-3-5-14)13-27-18-7-6-16-22-23-19(25(16)24-18)15-8-10-20-11-9-15/h1-11H,12-13H2,(H,21,26)
• InChI Key： KHPJNBQKCYQLET-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NN2C(C3=CC=NC=C3)=NN=C2C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-benzyl-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

N-benzyl-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868970-01-8): An Overview

N-benzyl-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868970-01-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a pyridine ring, and a triazolopyridazine scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzyl group in the compound is known for its aromatic properties and its ability to enhance the lipophilicity of the molecule. This feature is crucial for improving the compound's ability to cross biological membranes and reach its target sites within the body. The pyridine ring, on the other hand, is a common motif in many bioactive molecules due to its electron-withdrawing properties and ability to form hydrogen bonds. The triazolopyridazine scaffold is particularly noteworthy for its versatile pharmacophoric properties, which can be exploited in the design of novel drugs with diverse therapeutic profiles.

Recent studies have highlighted the potential of N-benzyl-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, N-benzyl-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide has also shown promise in cancer research. Preclinical studies have indicated that the compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. A notable study published in Cancer Research reported that the compound selectively induced apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The pharmacokinetic properties of N-benzyl-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide have also been extensively investigated. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent. Moreover, the compound's stability under physiological conditions ensures that it remains active and effective over extended periods.

From a synthetic perspective, N-benzyl-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide can be synthesized using well-established methods in organic chemistry. The synthesis typically involves multiple steps, including the formation of the triazolopyridazine core and subsequent functionalization with the benzyl and pyridine moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, N-benzyl-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868970-01-8) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in areas such as neurology and oncology.